Cas no 1805260-53-0 (5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde)

• Product Name: 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde
• CAS No: 1805260-53-0
• MF: C₇H₃ClF₃NO
• MW: 209.553031206131
• CID: 4869535
• Update Time: 2025-10-05

5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde Chemical and Physical Properties

Names and Identifiers

• 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

• Inchi： 1S/C7H3ClF3NO/c8-3-1-4(9)6(7(10)11)12-5(3)2-13/h1-2,7H
• InChI Key： ZXLCJUZKEXLUGO-UHFFFAOYSA-N
• SMILES： ClC1C=C(C(C(F)F)=NC=1C=O)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 13
• Rotatable Bond Count: 2
• Complexity: 193
• XLogP3: 2
• Topological Polar Surface Area: 30

Additional information on 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde

Comprehensive Overview of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS: 1805260-53-0)

5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS: 1805260-53-0) is a highly specialized fluorinated pyridine derivative that has garnered significant attention in pharmaceutical and agrochemical research. This compound belongs to the class of halogenated pyridine aldehydes, characterized by its unique molecular structure featuring chloro, difluoromethyl, and fluoro substituents. The presence of these functional groups makes it a valuable intermediate for synthesizing more complex molecules with potential biological activities.

The molecular formula of this compound is C₇H₃ClF₃NO, with a molecular weight of 209.55 g/mol. Its structural features include a pyridine ring substituted with a carboxaldehyde group at the 6-position, which provides an active site for further chemical modifications. The difluoromethyl group at the 2-position and the fluoro substituent at the 3-position contribute to its electronic properties and potential interactions with biological targets.

In recent years, fluorinated pyridine derivatives have become a hot topic in medicinal chemistry due to their enhanced metabolic stability and bioavailability compared to their non-fluorinated counterparts. Researchers are particularly interested in compounds like 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde as building blocks for drug discovery, especially in the development of kinase inhibitors and antimicrobial agents. The incorporation of fluorine atoms can significantly alter the physicochemical properties of molecules, making them more lipophilic and resistant to oxidative metabolism.

The synthesis of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde typically involves multi-step reactions starting from commercially available pyridine precursors. Modern synthetic approaches often employ palladium-catalyzed cross-coupling reactions or nucleophilic aromatic substitution to introduce the various functional groups. The compound's purity and stability are crucial factors for its applications, requiring careful handling under controlled conditions to prevent degradation of the aldehyde functionality.

From an analytical perspective, this compound can be characterized using various techniques including nuclear magnetic resonance (NMR) spectroscopy, mass spectrometry, and high-performance liquid chromatography (HPLC). The 19F NMR spectrum is particularly useful for confirming the presence and environment of fluorine atoms in the molecule. These analytical methods ensure the quality and identity of the compound for research purposes.

The applications of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde extend beyond pharmaceutical research. In material science, fluorinated pyridine derivatives are being explored for their potential in organic electronics and liquid crystal displays. The electron-withdrawing nature of the fluorine substituents can influence the electronic properties of conjugated systems, making them interesting candidates for organic semiconductors.

Market trends indicate growing demand for fluorinated building blocks in chemical synthesis, driven by the pharmaceutical industry's need for novel drug candidates. The global market for fluorine-containing compounds is projected to expand significantly in the coming years, with heterocyclic fluorinated compounds like this aldehyde playing an important role. Researchers and manufacturers are actively developing more efficient and sustainable synthetic routes to meet this demand.

From a safety perspective, while 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde is not classified as hazardous under standard regulations, proper laboratory practices should always be followed when handling this compound. Appropriate personal protective equipment and ventilation are recommended to ensure safe usage in research settings.

Recent scientific literature highlights several innovative applications of this compound. Some studies have explored its use as a precursor for fluorescence probes in biological imaging, taking advantage of the unique photophysical properties imparted by the fluorine atoms. Other research focuses on its potential in creating novel crop protection agents, as fluorinated pyridines often exhibit improved pesticidal activity and environmental profiles.

The future development of 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde and related compounds will likely focus on green chemistry approaches. Researchers are investigating catalytic methods to reduce waste and improve atom economy in the synthesis of such fluorinated heterocycles. These efforts align with the broader pharmaceutical industry's commitment to sustainable manufacturing practices.

For researchers working with this compound, several key considerations should be noted. The aldehyde functionality is reactive and may require protection during multi-step syntheses. Storage under inert atmosphere at low temperatures is recommended to maintain stability. Additionally, the compound's solubility profile should be carefully considered when designing reaction conditions, as fluorinated pyridines often exhibit unique solvation properties.

In conclusion, 5-Chloro-2-(difluoromethyl)-3-fluoropyridine-6-carboxaldehyde (CAS: 1805260-53-0) represents an important class of fluorinated heterocyclic compounds with diverse applications in medicinal chemistry and materials science. Its unique structural features and synthetic versatility make it a valuable tool for researchers developing new pharmaceutical candidates and functional materials. As the demand for fluorinated compounds continues to grow, this aldehyde and its derivatives will likely play an increasingly important role in scientific innovation.